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Compound of Interest

Compound Name: Mops

Cat. No.: B056913

For Researchers, Scientists, and Drug Development
Professionals

This document provides a detailed protocol for the preparation of MOPS (3-(N-
morpholino)propanesulfonic acid) buffer and its application in denaturing agarose gel
electrophoresis of RNA. The following protocols are intended for research purposes and should
be performed by trained personnel in a laboratory setting.

Introduction

Denaturing agarose gel electrophoresis is a fundamental technique for the analysis of RNA
integrity, size, and quantity. Formaldehyde is a commonly used denaturing agent that disrupts
the secondary structure of RNA molecules, allowing them to migrate through the agarose gel
matrix according to their size. MOPS buffer is the buffering system of choice for these gels due
to its ability to maintain a stable pH in the presence of formaldehyde. This protocol provides a
reliable method for preparing and using MOPS buffer for RNA electrophoresis.

Data Presentation
Table 1: Composition of 10X MOPS Buffer
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Component Final Concentration (10X) Amount for 1 Liter
MOPS (free acid) 0.2M 41.86 g

Sodium Acetate 0.05 M 419

EDTA, disodium salt, dihydrate  0.01 M 3.72¢g

DEPC-treated Water - tollL

Final pH 7.0 -

Table 2: Preparation of 1.2% Denaturing Agarose Gel

(100 mlL)
Component Amount Final Concentration
Agarose 129 1.2% (w/v)
10X MOPS Buffer 10 mL 1X
37% Formaldehyde 18 mL 22M
DEPC-treated Water 72 mL -

Table 3: RNA Sample Preparation (per sample)

Component Amount
RNA Sample up to 20 pg
10X MOPS Buffer 1puL
Formaldehyde (37%) 2 uL
Formamide 5puL
Ethidium Bromide (10 mg/mL) 0.5 puL

10X Loading Dye 1L

Experimental Protocols
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Preparation of RNase-Free Solutions

Given that RNases are ubiquitous and can degrade RNA, it is crucial to maintain an RNase-
free environment.[1] All solutions should be prepared using diethylpyrocarbonate (DEPC)-
treated water. To prepare DEPC-treated water, add 0.1% (v/v) DEPC to distilled water, incubate
overnight at 37°C, and then autoclave to inactivate the DEPC.[1][2][3] Be aware that DEPC can
react with amines, so it should not be used with buffers like Tris.[1][3]

Preparation of 10X MOPS Buffer

e In a fume hood, dissolve 41.86 g of MOPS (free acid), 4.1 g of sodium acetate, and 3.72 g of
EDTA in 800 mL of DEPC-treated water.[4][5]

e Adjust the pH to 7.0 with NaOH.[5][6]
 Bring the final volume to 1 liter with DEPC-treated water.[4][6]
o Sterilize the solution by filtration through a 0.22 pum filter.

o Store the buffer at room temperature, protected from light. The buffer may turn yellow over
time, but a light straw color is acceptable for use.[6][7]

Preparation of 1.2% Denaturing Agarose Gel

Caution: Formaldehyde is toxic and volatile. All steps involving formaldehyde must be
performed in a chemical fume hood.[7]

e Add 1.2 g of agarose to 72 mL of DEPC-treated water in a flask.
e Microwave to dissolve the agarose completely.
 Allow the solution to cool to approximately 60°C.

e In a fume hood, add 10 mL of 10X MOPS buffer and 18 mL of 37% formaldehyde to the
agarose solution.[38][9]

e Mix gently and pour the gel into a casting tray with the appropriate comb.

o Allow the gel to solidify completely within the fume hood.[10]
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RNA Sample Preparation and Electrophoresis

e To your RNA sample (up to 20 pg), add 1 pL of 20X MOPS buffer, 2 uL of 37%
formaldehyde, 5 pL of formamide, and 0.5 pL of ethidium bromide (10 mg/mL). Add 1 uL of
10X loading dye.

 Incubate the samples at 65°C for 15 minutes to denature the RNA, then immediately place
onice.[7]

e Place the solidified gel in an electrophoresis tank and fill it with 1X MOPS running buffer.
o Load the denatured RNA samples into the wells.

e Run the gel at 5-7 V/cm.[11] The electrophoresis should be carried out in a fume hood due to
the presence of formaldehyde in the gel and buffer.[12]

Visualize the RNA bands on a UV transilluminator.

Mandatory Visualizations
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Dissolve MOPS, Sodium Acetate,
and EDTA in DEPC-treated water

l

Adjust pH to 7.0 with NaOH

'

Bring final volume to 1L
with DEPC-treated water

:

Filter sterilize through a 0.22 pm filter

l

Store at room temperature,
protected from light

Click to download full resolution via product page

Caption: Workflow for the preparation of 10X MOPS buffer.
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Prepare RNA samples with
formaldehyde and formamide

: l

Prepare 1.2% denaturing agarose gel o
with formaldehyde and MOPS buffer DEMEILTE [NNASEIpIES &l Ge

; ;

Load samples onto the gel

'

Run electrophoresis at 5-7 V/cm

'

Visualize RNA bands
under UV light
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Caption: Workflow for RNA electrophoresis using a denaturing agarose gel.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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